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Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-1,4-dichlorobenzene (CAS No: 1435-50-3), a halogenated aromatic compound. The
information is compiled for use in research, chemical synthesis, and drug development
applications. This document summarizes key physical data in a structured format and outlines
the standard experimental methodologies for their determination.

Core Physical and Chemical Properties

2-Bromo-1,4-dichlorobenzene is an aryl halide. Its identity and fundamental properties are
summarized below.
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Value

Chemical Structure

CeH3BIrCl2

IUPAC Name

2-bromo-1,4-dichlorobenzene

CAS Number

1435-50-3

Molecular Formula

CeH3BrCl2[1][2]

Molecular Weight 225.89 g/mol [3]
Crystals, powder, or crystalline powder;
Appearance Colorless to cream to pale brown or light yellow
solid.[1][4]
Melting Point 30.0-37.0 °C[1][2]
32-36 °C (lit.)
Boiling Point 79 - 80 °C (at 1 torr)
) Experimental data not readily available in
Density )
literature.
- Insoluble in water; Soluble in organic solvents
Solubility
such as ethanol and acetone.
Flash Point 113 °C (235.4 °F) - closed cup
InChl Key OVXVQBCRONSPDC-UHFFFAOYSA-N[1][2]
SMILES Clclcce(Clye(Br)cl

Experimental Protocols

The determination of the physical properties listed above is crucial for confirming the identity
and purity of 2-Bromo-1,4-dichlorobenzene. Below are detailed methodologies for key
experimental procedures.

Melting Point Determination
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The melting point is a critical indicator of a compound's purity. Pure crystalline solids exhibit a
sharp melting range (typically 0.5-1.0°C), which becomes depressed and broadened by
impurities. The capillary tube method is standard.

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered 2-Bromo-1,4-
dichlorobenzene is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a
Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp
apparatus).

o Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per
minute, as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T1-T2.

e Purity Check: For purity assessment, a mixed melting point test can be performed. The
unknown sample is mixed with a pure standard of 2-Bromo-1,4-dichlorobenzene. If there is
no depression or broadening of the melting range, the unknown sample is considered pure.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure. Since this compound is a solid at room temperature, its boiling point is
typically measured under reduced pressure to prevent decomposition.

Methodology (Capillary Method):

o Sample Preparation: A few drops of molten 2-Bromo-1,4-dichlorobenzene are placed into a
small fusion tube.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Capillary Inversion: A capillary tube, sealed at one end, is placed (open end down) into the
fusion tube containing the liquid sample.

e Apparatus Setup: The fusion tube is attached to a thermometer and heated in a Thiele tube
or an aluminum block.

e Heating and Observation: The apparatus is heated slowly. The temperature is noted when a
rapid and continuous stream of bubbles emerges from the inverted capillary's open end. This
indicates that the vapor pressure of the liquid has surpassed the external pressure.

e Cooling and Measurement: Heating is discontinued. The temperature at which the liquid
begins to re-enter the capillary tube is recorded as the boiling point. At this temperature, the
vapor pressure inside the capillary equals the external pressure.

Solubility Determination

Solubility tests provide insight into the polarity of a molecule and help in selecting appropriate
solvents for reactions, extractions, and purification (crystallization). The general principle "like
dissolves like" is applied.

Methodology:

e Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,
acetone, diethyl ether, hexane).

e Procedure: Approximately 25 mg of 2-Bromo-1,4-dichlorobenzene is placed in a small test
tube.

e Solvent Addition: 0.75 mL of the selected solvent is added in small portions. After each
addition, the test tube is shaken vigorously.

e Observation: The compound is classified as "soluble" if it dissolves completely, "partially
soluble" if some solid remains, and "insoluble” if it does not appear to dissolve at all.

 Interpretation: As a relatively non-polar molecule, 2-Bromo-1,4-dichlorobenzene is
expected to be insoluble in polar solvents like water but soluble in non-polar organic
solvents.
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Logical Workflow Visualization

The following diagram illustrates a logical workflow for the physical characterization and
identification of an unknown solid organic compound, such as 2-Bromo-1,4-dichlorobenzene.
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Workflow for Physical Characterization of an Unknown Solid
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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